Mefloquine

• IUPAC Name: [2,8-bis(trifluoromethyl)quinolin-4-yl]-piperidin-2-ylmethanol
• InChI: InChI=1S/C17H16F6N2O/c18-16(19,20)11-5-3-4-9-10(15(26)12-6-1-2-7-24-12)8-13(17(21,22)23)25-14(9)11/h3-5,8,12,15,24,26H,1-2,6-7H2
• InChI Key: XEEQGYMUWCZPDN-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)C(C2=CC(=NC3=C2C=CC=C3C(F)(F)F)C(F)(F)F)O
• Molecular Formula: C17H16F6N2O
• DSSTOX Substance ID: DTXSID50860636
• Molecular Weight: 378.31 g/mol
• Physical Description: Solid
• Boiling Point: 415.7±40.0 °C
• Solubility: 3.80e-02 g/L
• Density: Crystal density: 1.432 g/cu cm
• Mechanism of Action: The mechanism of action of mefloquine is not completely understood. Some studies suggest that mefloquine specifically targets the 80S ribosome of the Plasmodium falciparum, inhibiting protein synthesis and causing subsequent schizonticidal effects. There are other studies in the literature with limited in vitro data on mefloquine's mechanism of action., Mefloquine, like chloroquine and quinine, is a blood schizonticidal agent and is active against the intraerythrocytic stages of parasite development. Similar to chloroquine and quinine, mefloquine appears to interfere with the parasite's ability to metabolize and utilize erythrocyte hemoglobin. The antimalarial activity of mefloquine may depend on the ability of the drug to form hydrogen bonds with cellular constituents; results of structure-activity studies indicate that the orientation of the hydroxyl and amine groups with respect to each other in the mefloquine molecule may be essential for antimalarial activity. While the precise mechanism of action of mefloquine is unknown, it may involve mechanisms that differ from those proposed for chloroquine., The effects of the antimalarial drug, mefloquine, on the uptake and release of Ca2+ by crude microsomes from dog brain were investigated using a spectrophotometric method. Mefloquine inhibited the inositol-1,4,5-phosphate (IP3)-induced Ca2+ release with an IC50 of 42 uM, but was a weaker inhibitor of the uptake of Ca2+ into the vesicles (IC50: 272 uM). These effects of mefloquine are in contrast to its actions on Ca2+ uptake and release by skeletal muscle microsomes, where its predominant effect was seen to be the inhibition of Ca2+ uptake into the vesicles. Mefloquine was found to be more potent than quinine as a specific inhibitor of Ca2+ release from IP3-sensitive stores in dog brain microsomes. The possibility of the drug affecting cellular IP3-linked signal transduction processes should be considered.
• CAS RN: 49752-90-1, 53230-10-7
• Melting Point: 250-254, 174-176 °C

Description

Mefloquine is a chemical compound that belongs to the class of antimalarial drugs. It is a synthetic derivative of quinine and was first synthesized in the 1970s. This compound has been used as a prophylactic and therapeutic agent against malaria. It is highly effective against the Plasmodium falciparum parasite, which is responsible for the most severe form of malaria.

Scientific Research Applications

Antimalarial Activity

Mefloquine is recognized for its antimalarial activity, particularly against Plasmodium falciparum and P. vivax. Studies have shown its efficacy as both prophylaxis and treatment, especially in areas with multidrug-resistant plasmodia. It's important to note that while initially combined with other drugs like sulfadoxine and pyrimethamine, later studies advised against this due to emerging treatment failures and severe reactions (Palmer, Holliday, & Brogden, 1993).

Neuropsychiatric Adverse Effects and Gene Polymorphisms

The neuropsychiatric adverse effects of this compound, such as depression and anxiety, have been a subject of study. Research suggests a possible association with polymorphisms in the MDR1/ABCB1 gene, which encodes the efflux pump P-glycoprotein (Aarnoudse et al., 2006).

Neurotoxic Effects and Potential Treatments

This compound has been shown to induce neuroaxonal and hair cell degeneration. Studies have explored the protective role of NAD+ in preventing these degenerative effects, highlighting its potential in treating this compound-induced side effects (Ding et al., 2013).

Ototoxicity in Cochlear Organotypic Cultures

Mechanism of Action

Target of Action

Mefloquine primarily targets the 80S ribosome of the Plasmodium falciparum, a parasite responsible for malaria . The 80S ribosome plays a crucial role in protein synthesis within the parasite, making it a key target for antimalarial drugs.

Mode of Action

This compound interacts with its target by inhibiting protein synthesis, leading to subsequent schizonticidal effects . This means it kills the schizont stage of the parasite, which is a part of the parasite’s life cycle where it multiplies within the host’s red blood cells. Additionally, membrane-bound this compound may inhibit merozoite invasion and interact with proteins involved with parasite membrane lipid trafficking and nutrient uptake .

Biochemical Pathways

It is known that this compound disrupts protein synthesis, which is a critical process for the survival and multiplication of the malaria parasite . Furthermore, this compound binds to haem, forming a complex that may also be toxic to the parasite .

Safety and Hazards

Mefloquine may cause serious side effects. It is recommended to avoid dust formation, breathing mist, gas or vapours, contacting with skin and eye. Use personal protective equipment, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.

Biochemical Analysis

Biochemical Properties

Mefloquine plays a significant role in biochemical reactions, particularly in its interaction with the malaria parasite. It targets the 80S ribosome of Plasmodium falciparum, inhibiting protein synthesis and causing schizonticidal effects . The compound interacts with various biomolecules, including enzymes and proteins involved in the parasite’s metabolic processes. This compound’s interaction with these biomolecules disrupts the parasite’s ability to replicate and survive within the host .

Cellular Effects

This compound affects various types of cells and cellular processes. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. In malaria parasites, this compound disrupts the normal function of the digestive vacuole, leading to the accumulation of toxic heme and subsequent parasite death . In mammalian cells, this compound can cause neuropsychiatric side effects, including anxiety, depression, and hallucinations . These effects are thought to be related to its impact on neurotransmitter systems and neuronal function .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition, and changes in gene expression. This compound binds to the 80S ribosome of Plasmodium falciparum, inhibiting protein synthesis and leading to the death of the parasite . Additionally, this compound has been shown to inhibit the activity of enzymes involved in the parasite’s metabolic pathways, further disrupting its ability to survive . Changes in gene expression in response to this compound treatment have also been observed, contributing to its antimalarial effects .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound is stable under normal storage conditions, but it can degrade when exposed to light and heat . Long-term studies have shown that this compound can have persistent effects on cellular function, including neuropsychiatric side effects that may last for several months after discontinuation of the drug . These long-term effects are thought to be related to the compound’s long half-life and its accumulation in tissues .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At therapeutic doses, this compound is effective in preventing and treating malaria without causing significant adverse effects . At higher doses, this compound can cause toxic effects, including neuropsychiatric symptoms and damage to the liver and kidneys . Studies in rats have shown that this compound induces dose-related changes in spontaneous activity and motor function, with higher doses leading to more severe effects .

Metabolic Pathways

This compound is heavily metabolized in the liver by the CYP3A4 enzyme . Two main metabolites have been identified: 2,8-bis-trifluoromethyl-4-quinoline carboxylic acid, which is inactive against Plasmodium falciparum, and a minor alcohol metabolite . The metabolism of this compound affects its efficacy and toxicity, with variations in metabolic pathways potentially influencing individual responses to the drug .

Transport and Distribution

This compound is transported and distributed within cells and tissues through various mechanisms. It is absorbed from the gastrointestinal tract, with food significantly increasing its absorption and bioavailability . Once in the bloodstream, this compound is distributed to various tissues, including the liver, spleen, and brain . The compound’s distribution is influenced by its binding to plasma proteins and its ability to cross the blood-brain barrier .

Subcellular Localization

The subcellular localization of this compound affects its activity and function. In malaria parasites, this compound accumulates in the digestive vacuole, where it disrupts the parasite’s metabolic processes . In mammalian cells, this compound can localize to the brain, where it affects neurotransmitter systems and neuronal function . The compound’s localization is influenced by its chemical properties and interactions with cellular transporters and binding proteins .

Q & A

A: Mefloquine induces cell death in leukemia and myeloma cells primarily through the induction of reactive oxygen species (ROS). This process is dependent on the activation of STAT1, a transcription factor downstream of the Toll-like receptor and interferon (TLR-IFN) signaling pathways. []

A: this compound activates the TLR-IFN cytokine axis in leukemia cells, leading to the activation of STAT1 and NF-κB transcription factors. This activation, in turn, triggers a cascade of events that ultimately results in ROS production. []

A: Research suggests that this compound exhibits activity against various parasites, potentially by inhibiting connexin 26 hemichannels. This inhibition has been observed in Xenopus laevis oocytes and is believed to contribute to its efficacy against KID syndrome. [] Studies also suggest that this compound may disrupt cell membranes in certain bacteria, contributing to its bactericidal effects. []

A: The molecular formula of this compound hydrochloride is C17H16F6N2O•HCl•0.5CH3OH, and its molecular weight is 430.8 g/mol. []

A: this compound hydrochloride crystallizes as a secondary amine salt with channels of disordered methanol solvent. It exhibits a tetragonal crystal system with the space group P42/n. []

A: Yes, 1H-NMR studies suggest that the erythro isomer of this compound hydrochloride exists predominantly in one conformation in solution, while the threo isomer exists as a mixed population of two stable conformers. []

A: Yes, molecular mechanics calculations using the MMX force field have been employed to determine the minimum energy conformations of this compound and related compounds. This approach aids in understanding the structure-activity relationships of these molecules. []

A: Studies on the isolated mouse phrenic nerve diaphragm preparation revealed that the erythro and threo isomers of this compound exhibit distinct pharmacological profiles. The erythro isomer primarily induces muscle contraction and inhibits both indirectly and directly stimulated twitch responses. In contrast, the threo isomer lacks contractile effects but potentiates directly stimulated twitch responses. []

A: Research suggests that a piperidine methanol group attached to pyridine, quinoline, or benzylquinoline ring systems is crucial for the antimicrobial activity of this compound analogs. Compounds with these structural features displayed significant activity against gram-positive bacteria, including Staphylococcus and Streptococcus species. []

A: Researchers are investigating novel organic salts of this compound to enhance its pharmaceutical properties. For instance, this compound mesylate demonstrated increased water solubility compared to this compound hydrochloride. Furthermore, most of the newly synthesized salts exhibited improved permeability and diffusion through synthetic membranes, with the exception of this compound docusate. These findings highlight the potential of organic salts in optimizing this compound formulations. []

A: In vitro studies have shown that this compound exhibits more potent and rapid amoebicidal activity against E. histolytica trophozoites compared to Metronidazole. Additionally, this compound effectively killed the cysts of a related reptilian parasite, Entamoeba invadens, while Metronidazole did not. []

A: Resistance to this compound in P. falciparum is often associated with amplification and overexpression of the pfmdr1 gene, which encodes the P-glycoprotein homologue 1 (Pgh1) transporter. This transporter is believed to efflux this compound from the parasite's digestive vacuole, reducing its efficacy. [, ]

A: Yes, studies indicate that this compound resistance in P. falciparum is linked to cross-resistance with halofantrine and quinine. This cross-resistance is thought to stem from the increased expression of the pfmdr1 gene, which affects the parasite's susceptibility to multiple drugs. []

A: While not conclusively established, research suggests a potential interaction between this compound and the P-glycoprotein (P-gp) transporter. This transporter plays a crucial role in drug efflux and may influence the distribution and elimination of this compound, potentially contributing to its pharmacokinetic profile. [, ]

A: In vitro studies using microsomes from various species suggest that this compound undergoes phase I hepatic metabolism, primarily by cytochrome P450 (CYP) enzymes. Feline and common brush-tailed possum microsomes effectively metabolized this compound, while the process was much slower in canine microsomes. []

A: Several alternatives to this compound exist for malaria treatment, each with its own efficacy and safety profile. Some commonly used options include: * Atovaquone/Proguanil: This combination therapy has demonstrated high efficacy against multidrug-resistant P. falciparum malaria and is generally well-tolerated. [] * Artesunate plus this compound: This combination is also effective in areas with low malaria transmission, with higher cure rates observed compared to this compound alone. [] * Pyronaridine-artesunate: This fixed-dose combination therapy has shown promising results in treating uncomplicated P. falciparum malaria. [] * Dihydroartemisinin-Piperaquine: This ACT can be safely combined with this compound for treating multidrug-resistant malaria. [] * Halofantrine: Though effective, its use is limited due to a higher risk of cardiac toxicity. [, ]

A: this compound was developed by the Walter Reed Army Institute of Research and Roche Laboratories and was approved for malaria treatment by the US Food and Drug Administration in 1989. It was initially marketed under the trade name Lariam. []

A: Research suggests that this compound may have potential applications in treating other diseases: * Echinococcosis: Both in vitro and in vivo studies have indicated its potential efficacy against alveolar echinococcosis, a parasitic disease caused by the tapeworm Echinococcus multilocularis. [] * Tuberculosis: this compound exhibits bactericidal activity against Mycobacterium tuberculosis strains, including multidrug-resistant strains, in vitro and within macrophages. [] * Amoebiasis: this compound demonstrates potent in vitro activity against Entamoeba histolytica, suggesting its potential as a future treatment option. []